Cas no 1805949-81-8 (Methyl 6-bromomethyl-2-cyano-3-methylbenzoate)

• Product Name: Methyl 6-bromomethyl-2-cyano-3-methylbenzoate
• CAS No: 1805949-81-8
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 4954143
• Update Time: 2025-07-18

Methyl 6-bromomethyl-2-cyano-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromomethyl-2-cyano-3-methylbenzoate

• Inchi： 1S/C11H10BrNO2/c1-7-3-4-8(5-12)10(9(7)6-13)11(14)15-2/h3-4H,5H2,1-2H3
• InChI Key： SECOYCKVIILPGS-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C)=C(C#N)C=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.4
• Topological Polar Surface Area: 50.1

Additional information on Methyl 6-bromomethyl-2-cyano-3-methylbenzoate

Recent Advances in the Application of Methyl 6-bromomethyl-2-cyano-3-methylbenzoate (CAS: 1805949-81-8) in Chemical Biology and Pharmaceutical Research

Methyl 6-bromomethyl-2-cyano-3-methylbenzoate (CAS: 1805949-81-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and other small molecule therapeutics. Recent studies have highlighted its utility in medicinal chemistry, where it serves as a versatile building block for the construction of complex molecular architectures. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of Methyl 6-bromomethyl-2-cyano-3-methylbenzoate as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The compound's bromomethyl group was shown to undergo efficient nucleophilic substitution reactions, enabling the introduction of various heterocyclic moieties that enhanced the inhibitors' selectivity and potency. This work underscores the compound's importance in the development of targeted therapies for autoimmune diseases and hematologic malignancies.

Another significant application was reported in Bioorganic & Medicinal Chemistry Letters, where the cyano group of Methyl 6-bromomethyl-2-cyano-3-methylbenzoate was utilized as a handle for further functionalization. Researchers successfully converted this group into tetrazole rings, which are known to improve metabolic stability and binding affinity in drug candidates. The resulting compounds exhibited promising activity against several cancer cell lines, suggesting potential applications in oncology drug discovery.

Recent advances in synthetic methodology have also expanded the utility of this compound. A 2024 publication in Organic Process Research & Development described an improved, scalable synthesis of Methyl 6-bromomethyl-2-cyano-3-methylbenzoate that addresses previous challenges in regioselectivity and yield. This development is particularly important for the industrial-scale production of derivative compounds, facilitating their transition from research tools to clinical candidates.

From a biological perspective, studies have begun to explore the direct pharmacological effects of Methyl 6-bromomethyl-2-cyano-3-methylbenzoate derivatives. Preliminary results indicate that certain analogs exhibit modulatory effects on inflammatory pathways, potentially offering new avenues for treating chronic inflammatory conditions. However, further investigation is needed to fully characterize these activities and assess their therapeutic potential.

In conclusion, Methyl 6-bromomethyl-2-cyano-3-methylbenzoate continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with the biological activities of its derivatives, makes it a compound of significant interest for drug discovery efforts. Future research directions may include the development of novel synthetic routes, exploration of additional biological targets, and optimization of derivative compounds for improved drug-like properties.